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Compound of Interest

Compound Name: Mycalolide b

Cat. No.: B1259664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Mycalolide B stock

solutions for various experimental applications. Adherence to these guidelines is crucial for

ensuring the stability, activity, and reproducibility of experimental results.

Introduction
Mycalolide B is a potent marine macrolide toxin isolated from the sponge of the Mycale

species. It is a valuable tool in cell biology and cancer research due to its specific mechanism

of action as an actin-depolymerizing agent.[1][2][3] Mycalolide B binds to globular actin (G-

actin) in a 1:1 stoichiometric ratio, leading to the severing of filamentous actin (F-actin) and the

inhibition of actomyosin ATPase activity.[2][3][4] This disruption of the actin cytoskeleton affects

various cellular processes, including cell motility, division, and morphology, making it a subject

of interest in studying cancer cell invasion and metastasis.[5][6]

Quantitative Data Summary
For ease of reference, the key quantitative data for Mycalolide B is summarized in the table

below.
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Property Value Source

Molecular Formula C52H74N4O17 [1]

Molecular Weight 1027.16 g/mol [1]

Purity >98% [1]

Formulation Lyophilized solid [1]

Solubility
Soluble in DMSO (up to 20

mg/mL)
[1][7]

Storage (Lyophilized) -20°C for ≥ 2 years [1][7]

Storage (DMSO Stock) -20°C for up to 3 months [1][7]

Binding Ratio to Actin
1:1 molar ratio (Kd = 13-20

nM)
[7]

Effective Concentration
70-100 nM for cytotoxic effects

on HER2+ cancer cells
[5]

Experimental Protocol: Preparation of Mycalolide B
Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of Mycalolide B in

DMSO.

Materials:

Mycalolide B (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Equilibration: Allow the vial of lyophilized Mycalolide B to equilibrate to room temperature

before opening to prevent condensation of moisture.

Reconstitution:

Carefully open the vial of Mycalolide B.

Add the appropriate volume of anhydrous, sterile DMSO to the vial to achieve the desired

stock concentration (e.g., for a 10 mM stock solution, add the calculated volume of DMSO

based on the amount of Mycalolide B in the vial). It is soluble in DMSO up to 20 mg/ml.[1]

For example, to prepare a 1 mM stock solution from 20 µg of Mycalolide B (MW: 1027.16

g/mol ):

Moles of Mycalolide B = 0.000020 g / 1027.16 g/mol = 1.947 x 10^-8 mol

Volume of DMSO for 1 mM stock = 1.947 x 10^-8 mol / 0.001 mol/L = 1.947 x 10^-5 L =

19.47 µL

Dissolution:

Close the vial tightly and vortex gently until the lyophilized powder is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the name of the compound, concentration, date of

preparation, and your initials.
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Store the aliquots at -20°C. DMSO solutions of Mycalolide B are stable for up to 3 months

when stored at -20°C.[1][7]

Working Solution Preparation:

For cellular experiments, dilute the DMSO stock solution to the final desired working

concentration in the appropriate aqueous buffer or cell culture medium immediately before use.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Mycalolide B stock solution.

Signaling Pathway of Mycalolide B Action
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Caption: Mycalolide B's mechanism of actin depolymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Mycalolide B Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259664#how-to-prepare-mycalolide-b-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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